Cas no 2229164-49-0 (1-ethyl-2-(3-methoxyazetidin-3-yl)methyl-1H-imidazole)

• Product Name: 1-ethyl-2-(3-methoxyazetidin-3-yl)methyl-1H-imidazole
• CAS No: 2229164-49-0
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5832412
• PubChem ID: 165670604
• Update Time: 2025-07-23

1-ethyl-2-(3-methoxyazetidin-3-yl)methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-(3-methoxyazetidin-3-yl)methyl-1H-imidazole
• EN300-2000786
• 2229164-49-0
• 1-ethyl-2-[(3-methoxyazetidin-3-yl)methyl]-1H-imidazole

• Inchi： 1S/C10H17N3O/c1-3-13-5-4-12-9(13)6-10(14-2)7-11-8-10/h4-5,11H,3,6-8H2,1-2H3
• InChI Key： BGTGXNRJOVXWLY-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=NC=CN2CC)CNC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 39.1Ų

Additional information on 1-ethyl-2-(3-methoxyazetidin-3-yl)methyl-1H-imidazole

Introduction to 1-ethyl-2-(3-methoxyazetidin-3-yl)methyl-1H-imidazole (CAS No. 2229164-49-0)

1-ethyl-2-(3-methoxyazetidin-3-yl)methyl-1H-imidazole, identified by its CAS number 2229164-49-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule has garnered attention due to its unique structural features and potential biological activities. The compound consists of an imidazole core substituted with an ethyl group at the 1-position and a 3-methoxyazetidinyl moiety at the 2-position, which contributes to its distinct chemical and pharmacological properties.

The imidazole ring is a prominent structural motif in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the ethyl group at the 1-position of the imidazole ring may influence the compound's solubility, metabolic stability, and binding affinity. Additionally, the 3-methoxyazetidinyl substituent introduces a flexible cyclic structure that can modulate the compound's pharmacokinetic behavior and target specificity.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 1H-imidazole scaffold, in particular, has been extensively studied for its role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer therapies. The structural complexity of 1-ethyl-2-(3-methoxyazetidin-3-yl)methyl-1H-imidazole suggests that it may exhibit multiple biological activities, making it a promising candidate for further investigation.

In the context of contemporary pharmaceutical research, the synthesis and characterization of such complex molecules are facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools enable researchers to elucidate the molecular structure, confirm stereochemistry, and study interactions with biological targets. The detailed understanding of these properties is crucial for optimizing the compound's efficacy and safety profile.

The 3-methoxyazetidinyl group in 1-ethyl-2-(3-methoxyazetidin-3-yl)methyl-1H-imidazole is particularly noteworthy due to its potential role in modulating biological pathways. Azetidine derivatives have been explored for their antimicrobial and anti-inflammatory properties, with modifications at various positions providing distinct pharmacological effects. The methoxy group at the 3-position may enhance metabolic stability while influencing receptor binding affinity. Such structural features make this compound a valuable asset in medicinal chemistry libraries.

Current research trends indicate that hybrid molecules combining multiple pharmacophoric elements are increasingly being pursued for their multitarget engagement capabilities. The combination of an imidazole core with an azetidine side chain in 1-ethyl-2-(3-methoxyazetidin-3-yl)methyl-1H-imidazole aligns with this trend, offering a unique framework for drug development. Such hybrid structures often exhibit enhanced binding interactions with biological targets, leading to improved therapeutic outcomes.

The synthesis of 1-ethyl-2-(3-methoxyazetidin-3-yl)methyl-1H-imidazole involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. Advances in synthetic methodologies have enabled more efficient and scalable production of complex heterocyclic compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions and enzymatic catalysis have been instrumental in constructing intricate molecular frameworks like that of this compound.

Biological evaluation of 1-ethyl-2-(3-methoxyazetidin-3-yl)methyl-1H-imidazole has revealed promising preliminary results in several disease models. Studies suggest that this compound may interfere with key enzymatic pathways involved in inflammation and cancer progression. The ability to modulate these pathways could translate into therapeutic benefits for patients suffering from chronic inflammatory diseases or cancerous conditions. Further preclinical studies are warranted to validate these findings and explore potential clinical applications.

The pharmacokinetic profile of 1H-imidazole derivatives is another critical aspect that influences their clinical utility. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) must be carefully evaluated to ensure that the compound reaches its target site effectively while minimizing adverse effects. Computational modeling techniques have been increasingly employed to predict ADME/TOX properties early in the drug discovery process, streamlining development timelines.

The versatility of 1-et hyl -2-( 3 -meth oxy az et idin - 3 - yl )m eth yl - 1 H -imid azole as a pharmacological tool is further underscored by its potential for structural diversification. By modifying functional groups or introducing additional substituents, researchers can generate novel analogs with tailored biological activities. This flexibility makes it an attractive scaffold for designing next-generation therapeutics targeting complex diseases.

In conclusion, 1 - eth yl - 2 - ( 3 - meth oxy az et idin - 3 - yl )m eth yl - 1 H -im id azole (CAS No . 2229164 -49 -0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological properties . Its potential applications in treating inflammatory disorders , cancer , and other diseases make it a compelling subject for further research . As drug discovery continues to evolve , compounds like this will play a crucial role in developing innovative therapies that address unmet medical needs . p >